Cas no 1596656-08-4 (1-ethoxy-2-iodocyclopentane)

• Product Name: 1-ethoxy-2-iodocyclopentane
• CAS No: 1596656-08-4
• MF: C₇H₁₃IO
• MW: 240.081994771957
• CID: 6066135
• PubChem ID: 85405221
• Update Time: 2025-10-05

1-ethoxy-2-iodocyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-iodocyclopentane
• Cyclopentane, 1-ethoxy-2-iodo-
• EN300-1133733
• 1596656-08-4
• AKOS026734235

• Inchi： 1S/C7H13IO/c1-2-9-7-5-3-4-6(7)8/h6-7H,2-5H2,1H3
• InChI Key： BGUFKZDYVKFYJP-UHFFFAOYSA-N
• SMILES： C1(OCC)CCCC1I

Computed Properties

• Exact Mass: 240.00111g/mol
• Monoisotopic Mass: 240.00111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 222.5±33.0 °C(Predicted)

Additional information on 1-ethoxy-2-iodocyclopentane

Comprehensive Guide to 1-Ethoxy-2-iodocyclopentane (CAS No. 1596656-08-4): Properties, Applications, and Industry Insights

1-Ethoxy-2-iodocyclopentane (CAS No. 1596656-08-4) is a specialized cyclic ether compound that has garnered significant attention in synthetic organic chemistry and pharmaceutical research. This halogenated derivative of cyclopentane combines an ethoxy group and an iodine substituent, making it a versatile intermediate for nucleophilic substitution reactions and cross-coupling methodologies. Its molecular structure (C₇H₁₃IO) offers unique reactivity patterns, particularly in Pd-catalyzed coupling reactions, which are widely explored in drug discovery pipelines.

Recent trends in green chemistry have amplified interest in optimizing the synthesis of 1-ethoxy-2-iodocyclopentane. Researchers are investigating solvent-free protocols or biodegradable catalysts to reduce environmental impact while maintaining high yields. The compound’s role in constructing cyclopentane-based scaffolds—a common motif in bioactive molecules—aligns with the pharmaceutical industry’s demand for stereoselective synthesis techniques. Questions like "How to improve the yield of 1-ethoxy-2-iodocyclopentane?" or "Alternative routes for iodocyclopentane derivatives" frequently appear in academic forums, reflecting its practical relevance.

From a technical perspective, 1596656-08-4 exhibits moderate stability under inert conditions but requires protection from light due to the iodine-carbon bond’s photosensitivity. Analytical techniques such as GC-MS and NMR spectroscopy are essential for purity verification, with impurities often arising from dehalogenation byproducts. Industry users frequently search for HPLC purification methods or storage recommendations (e.g., amber glass vials at -20°C) to ensure long-term usability.

The compound’s applications extend to material science, where it serves as a precursor for liquid crystal intermediates or polymeric ligands. Its iodine moiety enables facile functionalization, making it valuable for designing click chemistry components. Notably, patent databases reveal growing utilization in OLED materials and agrochemical additives, addressing sustainability challenges through atom-efficient transformations.

For laboratory safety, standard precautions for handling iodinated compounds apply—glove boxes or fume hoods are recommended during weighing. While not classified as hazardous under major regulatory frameworks, its MSDS emphasizes avoiding prolonged skin contact. Environmental disposal guidelines stress iodine recovery to minimize ecological footprint, a topic increasingly tied to ESG compliance in chemical manufacturing.

Emerging studies explore 1-ethoxy-2-iodocyclopentane in flow chemistry systems, leveraging continuous processing to enhance reproducibility. Such innovations respond to the demand for scalable synthetic routes in API production. Searches for "bulk suppliers of CAS 1596656-08-4" or "cost-effective iodocyclopentane synthesis" highlight commercial interest, particularly from contract research organizations (CROs).

In summary, 1-ethoxy-2-iodocyclopentane bridges fundamental research and industrial applications, driven by its balanced reactivity and structural flexibility. As catalysis technologies evolve, this compound is poised to play a pivotal role in developing next-generation fine chemicals and therapeutic agents, with ongoing studies focusing on waste reduction and process intensification.